Since the early 2000s, many private companies, public-private coalitions, and governments have committed to remove deforestation from commodity supply chains. Despite these zero-deforestation commitments (ZDCs), high rates of deforestation persist and may even be increasing. On the upside, a few region- and commodity-specific ZDCs have contributed to reductions by up to hundreds of thousands of hectares of deforestation, with mixed evidence on associated leakage. ZDCs have also spurred progress in monitoring, traceability, and awareness of deforestation. On the downside, as currently implemented, supply chain initiatives only cover a small share of tropical deforestation. Government- and company-led ZDCs are just two components of broader policy mixes aimed at reducing deforestation. To be more impactful, ZDCs needs to cover entire biomes, supply bases of companies, and export and domestic markets, with special attention not to exclude marginal producers.Expected final online publication date for the Annual Review of Environment and Resources, Volume 48 is October 2023. Please see http://www.annualreviews.org/page/journal/pubdates for revised estimates.

When deep recessions hit, some governments spend to rescue and recover their economies. Key economic objectives of such countercyclical spending include protecting and creating jobs while reinvigorating economic growth—but governments can also use this spending to achieve long-term social and environmental goals. During the coronavirus disease 2019 (COVID-19) pandemic, claims have been made that green recovery investments can meet both economic and environmental objectives. Here, we investigate the evidence behind these claims. We create a bespoke supervised machine learning algorithm to identify a comprehensive literature set. We analyze this literature using both structured qualitative assessment and machine learning models. We find evidence that green investments can indeed create more jobs and deliver higher fiscal multipliers than non-green investments. For policymakers, we suggest strong prioritization of green spending in recovery. For researchers, we highlight many research gaps and unalignment of research patterns with spending patterns.

Climate change threatens core dimensions of human security, including economic prosperity, food availability, and societal stability. In recent years, war-torn regions such as Afghanistan and Yemen have harbored severe humanitarian crises, compounded by climate-related hazards. These cases epitomize the powerful but presently incompletely appreciated links between vulnerability, conflict, and climate-related impacts. In this article, we develop a unified conceptual model of these phenomena by connecting three fields of research that traditionally have had little interaction: (a) determinants of social vulnerability to climate change, (b) climatic drivers of armed conflict risk, and (c) societal impacts of armed conflict. In doing so, we demonstrate how many of the conditions that shape vulnerability to climate change also increase the likelihood of climate–conflict interactions and, furthermore, that impacts from armed conflict aggravate these conditions. The end result may be a vicious circle locking affected societies in a trap of violence, vulnerability, and climate change impacts.

Several hundred species are hunted for wild meat in the tropics, supporting the diets, customs, and livelihoods of millions of people. However, unsustainable hunting is one of the most urgent threats to wildlife and ecosystems worldwide and has serious ramifications for people whose subsistence and income are tied to wild meat. Over the past 18 years, although research efforts have increased, scientific knowledge has largely not translated into action. One major barrier to progress has been insufficient monitoring and evaluation, meaning that the effectiveness of interventions cannot be ascertained. Emerging issues include the difficulty of designing regulatory frameworks that disentangle the different purposes of hunting, the large scale of urban consumption, and the implications of wild meat consumption for human health. To address these intractable challenges, wepropose eight new recommendations for research and action for sustainable wild meat use, which would support the achievement of the United Nations Sustainable Development Goals.

The nighttime is undergoing unprecedented change across much of the world, with natural light cycles altered by the introduction of artificial light emissions. Here we review the extent and dynamics of artificial light at night (ALAN), the benefits that ALAN provides, the environmental costs ALAN creates, approaches to mitigating these negative effects, and how costs are likely to change in the future. We particularly highlight the consequences of the increasingly widespread use of light-emitting diode (LED) technology for new lighting installations and to retrofit pre-existing ones. Although this has been characterized as a technological lighting revolution, it also constitutes a revolution in the environmental costs and impacts of ALAN, particularly because the LEDs commonly used for outdoor lighting have significant emissions at the blue wavelengths to which many biological responses are particularly sensitive. It is clear that a very different approach to the use of artificial lighting is required.

Visions of planting walls of trees to block the expansion of the desert have long been promoted but never fully realized. The green wall myth persists today even though it is premised on outdated understandings of desertification. We review the history of the idea of green walls and focus on two sets of contemporary initiatives to assess their outcomes: peri-Saharan programs (Algeria's Green Dam and Great Green Wall in sub-Saharan Africa) and China's Three Norths Shelterbelt Program. This review reveals a mixed record of technical success with low rates of tree establishment, particularly in drier areas and monocultures of fast-growing trees vulnerable to disease. While there is evidence for reduced wind erosion in some areas, afforestation is also associated with reduced soil moisture and lowering of water tables. Social impacts include increased water scarcity for people and livestock in some cases, and resource enclosures that particularly work against pastoralist livelihoods.Expected final online publication date for the Annual Review of Environment and Resources, Volume 48 is October 2023. Please see http://www.annualreviews.org/page/journal/pubdates for revised estimates.

Discounting plays a central role in decisions about global environmental change that affect the well-being of future generations. Discounting the future more heavily tilts decisions toward the present, making it less likely that society will undertake actions to mitigate climate change or other global environmental change. This article reviews the standard economics approach to discounting that emerges from solving for optimal savings and investment through time. Discounting depends on the pure rate of time preference and differences in consumption levels across time, giving rise to different marginal utilities of consumption. Discounting for problems like climate change that impact future generations involves an ethical dimension. This article includes discussions of ethical dimensions of discounting related to intragenerational and intergenerational equity and also covers behavioral economics, ecological economics, and mainstream economics approaches to discounting. The article closes with a review of the debates over discounting in climate change policy.

The past century has been a time of unparalleled changes in global climate and global biogeochemistry. At the forefront of the study of these changes are regular time-series observations at remote stations of atmospheric CO2, isotopes of CO2, and related species, such as O2 and carbonyl sulfide (COS). These records now span many decades and contain a wide spectrum of signals, from seasonal cycles to long-term trends. These signals are variously related to carbon sources and sinks, rates of photosynthesis and respiration of both land and oceanic ecosystems, and rates of air-sea exchange, providing unique insights into natural biogeochemical cycles and their ongoing changes. This review provides a broad overview of these records, focusing on what they have taught us about large-scale global biogeochemical change.

Ongoing deforestation in the Brazilian Amazon is the outcome of an explicit federal project to occupy, integrate, and “modernize” the region. Although there have been isolated periods of deforestation control, most recently between 2004 and 2012, the overall trajectory of the region since the colonial period has been one of forest loss and degradation. Addressing this challenge is especially urgent in the context of adverse climate-ecology feedbacks and tipping points. Here we describe the trends and outcomes of deforestation and degradation in the Amazon. We then highlight how historical development paradigms and policies have helped to cement the land use activities and structural lock-ins that underpin deforestation and degradation. We emphasize how the grounds for establishing a more sustainable economy in the Amazon were never consolidated, leading to a situation where forest conservation and development remain dependent on external programs—punitive measures against deforestation and fire and public social programs. This situation makes progress toward a forest transition(arresting forest loss and degradation and restoring forest landscapes) highly vulnerable to changes in political leadership, private sector engagement, and global market signals. After summarizing these challenges, we present a suite of measures that collectively could be transformational to helping overcome destructive path dependencies in the region. These include innovations in agricultural management, improved forest governance through landscape approaches, developing a local forest economy, sustainable peri-urbanization, and the empowerment of women and youth. These initiatives must be inclusive and equitable, enabling the participation and empowerment of local communities, particularly indigenous groups who have faced numerous historical injustices and are increasingly under threat by current politics.

The availability and use of fresh water are critical for human health and for economic and ecosystem stability. But the growing mismatch between human demands and natural freshwater availability is contributing to water scarcity, affecting industrial and agricultural production and a wide range of social, economic, and political problems, including poverty, deterioration of ecosystem health, and violent conflicts. Understanding and addressing different forms of water scarcity are vital for moving toward more sustainable management and use of fresh water. We provide here a review of concepts and definitions of water scarcity, metrics and indicators used to evaluate scarcity together with strategies for addressing and reducing the adverse consequences of water scarcity, including the development of alternative sources of water, improvements in water-use efficiency, and changes in systems of water management and planning.